Cas no 79902-63-9 (Simvastatin)

Simvastatin is a lipid-lowering agent that inhibits HMG-CoA reductase, thereby reducing cholesterol synthesis in the liver and increasing LDL receptor expression for enhanced clearance of circulating lipids. Its efficacy in lowering total cholesterol and LDL levels makes it a valuable treatment option for managing dyslipidemia and mitigating cardiovascular risk.
Simvastatin structure
Simvastatin structure
Product Name:Simvastatin
CAS No:79902-63-9
MF:C25H38O5
MW:418.56622838974
MDL:MFCD00072007
CID:60151
PubChem ID:87558834
Update Time:2025-07-31

Simvastatin Chemical and Physical Properties

Names and Identifiers

    • Simvastatin
    • (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl 2,2-dimethyl-butanoate
    • Simvastatin MK 733 Zorced
    • (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
    • MK 733
    • Denan
    • Eucor
    • Lipex
    • Lipovas
    • Rechol
    • Simcor
    • simvasterol
    • ZOCOR
    • Zocord
    • Simvastatin impurity
    • Synvinolin
    • Sinvacor
    • Sivastin
    • Simvastatine
    • Lodales
    • Simvastatina
    • Simvastatinum
    • Cholestat
    • Simovil
    • Colemin
    • Medipo
    • Pantok
    • Simvastatin lactone
    • Nivelipol
    • Labistatin
    • Velostatin
    • Vasotenal
    • Rendapid
    • Corolin
    • Coledis
    • Simvastatin (Zocor)
    • Zorced
    • Simvastatinum [Latin]
    • Simvastatine [French]
    • Simvastatina [Spanish]
    • Simvoget
    • Simvacor
    • Simcard
    • Simlup
    • (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl
    • Butanoic acid, 2,2-dimethyl-, 1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl ester, [1S-[1α,3α,7β,8β(2S*,4S*),8aβ]]- (ZCI)
    • (+)-Simvastatin
    • Apo-Simva
    • Apo-Simvastatin
    • Bestatin 20
    • Co-Simvastatin
    • Egilipid
    • Kolestevan
    • L 644128-000U
    • Lipinorm
    • Liponorm
    • Lycostatin
    • MeSH ID: D019821
    • Modutrol
    • Nor-Vastina
    • Novo-Simvastatin
    • Pms-simvastatin
    • Simastin 20
    • Simcovas
    • Simgal
    • Simi 20
    • Simlip
    • Simlip 20
    • Simlo 20
    • Simlup 20
    • Simratio
    • Simvacard
    • Simvachol
    • Simvahexal
    • Simvas
    • Simvastol
    • Simvofix
    • Simvotin
    • Sinvascor
    • Starstat 20
    • MDL: MFCD00072007
    • Inchi: 1S/C25H38O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,15-16,18-21,23,26H,6,9-10,12-14H2,1-5H3/t15-,16-,18+,19+,20-,21-,23-/m0/s1
    • InChI Key: RYMZZMVNJRMUDD-HGQWONQESA-N
    • SMILES: O([C@H]1C[C@@H](C)C=C2C=C[C@@H]([C@@H]([C@@H]12)CC[C@H]1OC(=O)C[C@H](O)C1)C)C(=O)C(C)(C)CC

Computed Properties

  • Exact Mass: 418.27200
  • Monoisotopic Mass: 418.271924
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 72.8
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.11 g/cm3
  • Melting Point: 127-132 °C (lit.)
  • Boiling Point: 564.9°C at 760 mmHg
  • Flash Point: 184.8 °C
  • Refractive Index: 1.53
  • Solubility: DMSO: ≥20mg/mL
  • PSA: 72.83000
  • LogP: 4.58560
  • Solubility: It is easily soluble in ethanol, acetone or acetonitrile, less soluble in ether, and almost insoluble in water.
  • Merck: 8539
  • Specific Rotation: +285.0° - +300.0° (c=1, CH3CN)
  • Optical Activity: [α]/D +275±25°, c = 1 in acetonitrile

Simvastatin Security Information

  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H303
  • Warning Statement: P312
  • Hazardous Material transportation number:3077
  • WGK Germany:2
  • Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
  • Safety Instruction: S26; S36
  • RTECS:EK7798000
  • Hazardous Material Identification: Xi
  • Packing Group:III
  • Hazard Level:9
  • Safety Term:9
  • Packing Group:III
  • Risk Phrases:R36/37/38
  • HazardClass:9
  • PackingGroup:III
  • Storage Condition:2-8°C

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Simvastatin Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Toluene ;  5 h, reflux; 30 min, heated
Reference
Improved synthesis of simvastatin
Li, Wei; et al, Zhongguo Xinyao Zazhi, 2007, 16(3), 225-226

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide
1.2 Reagents: Ammonium hydroxide ,  Hydrochloric acid
2.1 Reagents: Methanesulfonic acid Solvents: Dichloromethane
Reference
Improvement of synthesis of simvastatin
Fan, Yinglei; et al, Guangdong Huagong, 2015, 42(17),

Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium ,  Pyrrolidine Solvents: Tetrahydrofuran ,  Hexane
2.1 Reagents: Methanesulfonic acid ,  Water Solvents: Methanol
3.1 Reagents: Sodium hydroxide Solvents: Water
3.2 Reagents: Hydrochloric acid Solvents: Water
3.3 Reagents: Ammonia Solvents: Water
3.4 Reagents: Ammonia Solvents: Methanol ,  Water
4.1 Solvents: Toluene
Reference
Synthesis of synvinolin: extremely high conversion alkylation of an ester enolate
Askin, D.; et al, Journal of Organic Chemistry, 1991, 56(16), 4929-32

Production Method 4

Reaction Conditions
1.1 Solvents: Toluene ;  0.5 h, 105 °C
Reference
A Cost-Efficient Synthesis of Simvastatin via High-Conversion Methylation of an Alkoxide Ester Enolate
Thaper, Rajesh K.; et al, Organic Process Research & Development, 1999, 3(6), 476-479

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  3 h, rt
Reference
A new synthesis of the antihypercholesterolemic agent simvastatin
Dabak, Kadir; et al, Helvetica Chimica Acta, 2003, 86(3), 673-677

Production Method 6

Reaction Conditions
1.1 Reagents: Acetic acid ,  Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  24 h, rt
Reference
Synthesis and application of dimethylphenylsilyl chloride to simvastatin asymmetric synthesis
Deng, Fengjie; et al, Zhongguo Yiyao Gongye Zazhi, 2006, 37(4), 225-226

Production Method 7

Reaction Conditions
1.1 Reagents: Methanesulfonic acid Solvents: Dichloromethane ;  10 - 15 °C; 1 h, 10 - 15 °C
1.2 Reagents: Sodium carbonate ;  0.5 h
Reference
A modified synthetic route of simvastatin
Zhang, Yongtang; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(3), 195-197

Production Method 8

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ,  Water ;  25 °C
Reference
Immobilization and Stabilization of an Engineered Acyltransferase for the Continuous Biosynthesis of Simvastatin in Packed-Bed Reactors
Garcia-Marquina, Guillermo; et al, ACS Sustainable Chemistry & Engineering, 2022, 10(30), 9899-9910

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  8 h, rt
1.2 Catalysts: Acyltransferase Solvents: Dimethyl sulfoxide ;  25 °C
Reference
Biosynthesis of simvastatin
Zhu, Liping; et al, Shengwu Jiagong Guocheng, 2011, 9(5), 11-16

Production Method 10

Reaction Conditions
Reference
Method for preparing simvastatin amide disiloxane as simvastatin intermediate
, China, , ,

Simvastatin Raw materials

Simvastatin Preparation Products

Simvastatin Suppliers

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Simvastatin Spectrogram

MS-MS
MS-MS
13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

Additional information on Simvastatin

Simvastatin (CAS No. 79902-63-9): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Simvastatin, with the CAS number 79902-63-9, is a well-known cholesterol-lowering drug belonging to the class of HMG-CoA reductase inhibitors, commonly referred to as statins. This compound has garnered significant attention in the pharmaceutical industry due to its efficacy in managing hypercholesterolemia and reducing the risk of cardiovascular diseases. In this article, we delve into the chemical properties, therapeutic applications, and current market trends of Simvastatin, while addressing some of the most frequently searched questions by users.

The molecular formula of Simvastatin is C25H38O5, and it is a white to off-white crystalline powder that is practically insoluble in water but soluble in organic solvents like ethanol and acetone. Its mechanism of action involves inhibiting HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway. By blocking this enzyme, Simvastatin effectively lowers LDL cholesterol levels, often referred to as "bad cholesterol," while moderately increasing HDL cholesterol, the "good cholesterol."

One of the most searched topics related to Simvastatin is its side effects and safety profile. Common side effects include muscle pain, digestive issues, and headaches, while rare but serious side effects may involve liver dysfunction or muscle damage (rhabdomyolysis). Patients often inquire about drug interactions, particularly with grapefruit juice, which can increase the drug's concentration in the bloodstream, leading to heightened side effects. Additionally, Simvastatin dosage is a frequently searched term, as the recommended dose varies depending on the patient's condition, ranging from 5 mg to 40 mg per day.

The therapeutic applications of Simvastatin extend beyond cholesterol management. Recent studies have explored its potential in anti-inflammatory and neuroprotective effects, sparking interest in its use for conditions like Alzheimer's disease and multiple sclerosis. This has led to a surge in searches for "Simvastatin and brain health" and "Simvastatin for inflammation," reflecting the growing curiosity about its off-label uses.

From a market perspective, Simvastatin remains a widely prescribed medication, particularly in generic form, making it an affordable option for patients. The global demand for statins continues to rise, driven by increasing awareness of cardiovascular health and the prevalence of high cholesterol worldwide. Searches for "Simvastatin price" and "generic Simvastatin vs brand name" are common, as cost-effectiveness is a significant concern for many users.

In conclusion, Simvastatin (CAS No. 79902-63-9) is a cornerstone in the treatment of hypercholesterolemia and cardiovascular risk reduction. Its well-documented efficacy, combined with ongoing research into additional therapeutic benefits, ensures its relevance in modern medicine. Whether you're a healthcare professional, researcher, or patient, understanding the properties and applications of Simvastatin can provide valuable insights into its role in promoting health and wellness.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:79902-63-9)Simvastatin
sfd21713
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:79902-63-9)辛伐他汀
LE27065685;LE1258;LE13363
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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